(5-bromo-2,4-dimethoxybenzyl)(4-fluoro-2-methylphenyl)amine

• IUPAC Name: N-[(5-bromo-2,4-dimethoxyphenyl)methyl]-4-fluoro-2-methylaniline
• InChI: InChI=1S/C16H17BrFNO2/c1-10-6-12(18)4-5-14(10)19-9-11-7-13(17)16(21-3)8-15(11)20-2/h4-8,19H,9H2,1-3H3
• InChI Key: ZBYUSIXXRJUHKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NCC2=CC(=C(C=C2OC)OC)Br
• Molecular Formula: C16H17BrFNO2
• Molecular Weight: 354.21 g/mol

Description

The compound “(5-bromo-2,4-dimethoxybenzyl)(4-fluoro-2-methylphenyl)amine” is an organic compound containing a benzyl group (a benzene ring attached to a CH2 group), a phenyl group (a benzene ring), and an amine group (NH2). The benzyl group is substituted with bromo and methoxy groups, and the phenyl group is substituted with fluoro and methyl groups.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of the bromo, methoxy, fluoro, and methyl groups, as well as the formation of the amine group. The exact synthesis pathway would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromo, methoxy, fluoro, and methyl groups, as well as the amine group, would all contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the bromo group is a good leaving group, and the amine group can act as a nucleophile or base. The compound could potentially undergo a variety of chemical reactions, such as substitution or elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by factors like its molecular structure and the functional groups present.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would be how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the specific conditions under which it is handled.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its reactivity under various conditions, and investigating its mechanism of action.